![molecular formula C16H15ClN2O2 B268682 3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide](/img/structure/B268682.png)
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide
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Overview
Description
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide, also known as CPB, is a chemical compound with the molecular formula C16H15ClN2O2. It is a white crystalline powder that is widely used in scientific research due to its various biochemical and physiological effects. CPB belongs to the class of benzamides and is a potent inhibitor of histone deacetylases (HDACs).
Mechanism of Action
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide exerts its biological effects by inhibiting HDACs, which are enzymes that remove acetyl groups from histones. Histones are proteins that play a crucial role in regulating gene expression. By inhibiting HDACs, this compound increases histone acetylation, leading to changes in gene expression that result in the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-tumor, neuroprotective, and anti-inflammatory effects. It also exhibits anti-angiogenic effects, which inhibit the growth of new blood vessels that are necessary for tumor growth. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of genes involved in these processes. It also reduces oxidative stress and inflammation in the brain, leading to neuroprotection. In addition, this compound inhibits the production of inflammatory cytokines, which are involved in various inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide has several advantages for laboratory experiments, including its ability to inhibit HDACs, which makes it a valuable tool for studying the role of histone acetylation in gene expression. It is also relatively easy to synthesize and has a high purity. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in some experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several potential future directions for research on 3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to determine the optimal dosage and treatment regimens for this compound in different types of cancer and other diseases. Another area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Finally, further research is needed to elucidate the precise molecular mechanisms underlying the biological effects of this compound, which could lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide can be synthesized using various methods, including the reaction of 3-aminobenzoic acid with 2-chloropropionyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with thionyl chloride and subsequently reacted with 3-(2-chlorophenyl)propionic acid to obtain this compound.
Scientific Research Applications
3-{[3-(2-Chlorophenyl)propanoyl]amino}benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammatory diseases. It has been shown to have anti-tumor effects by inducing cell cycle arrest and apoptosis in cancer cells. This compound also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, it has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
properties
Molecular Formula |
C16H15ClN2O2 |
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Molecular Weight |
302.75 g/mol |
IUPAC Name |
3-[3-(2-chlorophenyl)propanoylamino]benzamide |
InChI |
InChI=1S/C16H15ClN2O2/c17-14-7-2-1-4-11(14)8-9-15(20)19-13-6-3-5-12(10-13)16(18)21/h1-7,10H,8-9H2,(H2,18,21)(H,19,20) |
InChI Key |
FTACCIVEVJLCKX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CCC(=O)NC2=CC=CC(=C2)C(=O)N)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NC2=CC=CC(=C2)C(=O)N)Cl |
Origin of Product |
United States |
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